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Compound of Interest

Compound Name: Isopropyl hydrogen sulphate

Cat. No.: B037201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the utility of isopropyl hydrogen sulphate as

a reactive intermediate and catalyst in the synthesis of various specialty chemicals. Detailed

protocols for key applications are provided, along with quantitative data and visual

representations of reaction pathways and workflows.

Introduction
Isopropyl hydrogen sulphate, an organosulfate ester, is a versatile and reactive compound

extensively used in synthetic organic chemistry.[1] Its primary value lies in its role as a potent

alkylating agent for introducing the isopropyl group and as a strong acid catalyst in various

chemical transformations.[1][2][3][4] The sulphate moiety serves as an excellent leaving group,

facilitating nucleophilic substitution reactions.[1] This document outlines its application in

several key areas of specialty chemical production, including the historical synthesis of

isopropyl alcohol, the formation of bioactive isourea derivatives, and its role in etherification

and condensation reactions.
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Historically, one of the primary methods for producing isopropyl alcohol was the indirect

hydration of propylene, known as the "strong-acid" process.[1][5] In this process, propylene

reacts with concentrated sulfuric acid to form isopropyl hydrogen sulphate (monoisopropyl

sulphate) and diisopropyl sulphate, which are subsequently hydrolyzed to produce isopropanol.

[5][6][7][8] This method has been largely superseded by direct hydration due to the corrosive

nature of concentrated sulfuric acid.[1][5]

Reaction Workflow: IPA Synthesis via Strong-Acid Process
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Caption: Workflow for the strong-acid process of Isopropyl Alcohol synthesis.

Table 1: Reaction Parameters for IPA Synthesis via the Strong-Acid Process
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Parameter Value Reference

Absorption Stage

Reactants Propylene, Sulfuric Acid [1][5][6]

Sulfuric Acid Concentration >80% wt (strong-acid process) [5][6]

87.5-95% (patented process) [1]

Temperature 20–30°C (low temperature) [5][6]

~25°C (patented process) [1]

Pressure
165 lbs. per sq. inch (~11.2

atm)
[1]

Hydrolysis Stage

Reactant Water [5][6][7]

Product
Isopropanol, Regenerated

H₂SO₄
[6][7][8]

Precursor in the Synthesis of Bioactive Isourea
Derivatives
Isopropyl hydrogen sulphate is a key precursor in synthesizing isourea derivatives, which are

of interest in medicinal chemistry.[1] It functions as both an activating agent and a leaving

group, enabling the controlled formation of carbon-nitrogen bonds necessary for the isourea

framework.[1][6] This method is valued for its mild reaction conditions.[1]

Reaction Pathway: Synthesis of O-isopropyl-isourea
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Caption: Synthesis of O-isopropyl-isourea hydrogen sulphate.

Table 2: Synthesis of Isourea Derivatives

Parameter Value Reference

Role of IHS
Precursor, Activating Agent,

Leaving Group
[1][6]

Reaction Conditions Mild [1]

Temperature Range 25–80°C [1][6]

Reported Yields 50–75% [1][6]

Isopropylating Agent for Ether Synthesis
As a versatile alkylating agent, isopropyl hydrogen sulphate is used to introduce isopropyl

groups into various molecules, including the formation of ethers from alcohols.[1] The reaction

typically proceeds via a bimolecular nucleophilic substitution (SN2) mechanism, where the

sulphate acts as an effective leaving group.[1]

General Workflow: Etherification Using Isopropyl Hydrogen Sulphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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